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Compound of Interest

Compound Name: 1,3-Dimethylbutyl acetate

Cat. No.: B094903

An In-depth Technical Guide to 1,3-
Dimethylbutyl Acetate

This technical guide provides a comprehensive overview of 1,3-Dimethylbutyl acetate, a
significant solvent and fragrance ingredient. The document is intended for researchers,
scientists, and professionals in drug development and chemical manufacturing, offering
detailed information on its nomenclature, physical and chemical properties, and analytical and
synthesis methodologies.

Nomenclature and Identification

1,3-Dimethylbutyl acetate is an organic compound classified as an ester of acetic acid. Its
chemical structure features a branched hexyl group. The compound is systematically named as
4-methylpentan-2-yl acetate according to IUPAC nomenclature.[1][2] It is also commonly known
by a variety of other names, which are listed in the table below. The Chemical Abstracts
Service (CAS) has assigned the number 108-84-9 to this compound.[1][2][3][4]

Table 1: Synonyms and Alternative Names
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Type Name
IUPAC Name 4-methylpentan-2-yl acetate[1][2]
Systematic Names Acetic acid, 1,3-dimethylbutyl ester[2][5][6]

Acetic acid, 4-methyl-2-pentyl ester[5]

2-Pentanol, 4-methyl-, acetate[2][6][7]

4-Methyl-2-pentanol, acetate[2][6]

1,3-Dimethylbutyl ethanoate[2][6]

Common/Trade Names Methylamyl acetate[2][6]

Methylisoamyl acetate[2][6]

sec-Hexyl acetate[6]

Methylisobutylcarbinol acetate[2][6][7]

MAAC[7]

Other Identifiers NSC 567[2][6]

BRN 1749848[2][6]

EINECS 203-621-7[2][6]

UN1233[6]

Physicochemical Properties

1,3-Dimethylbutyl acetate is a colorless liquid characterized by a mild, pleasant, fruity odor.[1]
[4][6] It is less dense than water and has low solubility in water but is soluble in organic
solvents like alcohol and ether.[1][4][8] This substance is classified as a flammable liquid.[5][9]

Table 2: Quantitative Physicochemical Data
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Property Value Source(s)
Molecular Formula CsH1602 [1112113114]
Molecular Weight 144.21 g/mol [1][2][3]14]
Boiling Point 146 - 147.5 °C [11[7]
Melting Point -64 °C t0 -63.88 °C [718]
_ 0.86 - 0.8805 g/cm? at 20-25
Density [1107]
°C
Flash Point 45 °C (113 °F) (Closed Cup) [1114]
Vapor Density 5.0 (Air=1) [1]
Vapor Pressure 3 -4 mmHg at 20 °C [41[8]
. 0.08 g/100 mL (0.08%) at 20
Water Solubility oc [1][4]
LogP (Octanol-Water Partition
2.2-2.59 [1][2]

Coefficient)

Experimental Protocols
Synthesis Protocol: Direct Acid-Catalyzed Esterification

A common method for the synthesis of 1,3-Dimethylbutyl acetate is the direct esterification of
its corresponding alcohol, 4-methyl-2-pentanol (methylisobutylcarbinol), with acetic acid.[4][8]
This reaction is typically catalyzed by a strong acid.

Objective: To synthesize 1,3-Dimethylbutyl acetate.
Materials:

e 4-methyl-2-pentanol

e Glacial acetic acid

 Sulfuric acid (concentrated, as catalyst)
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e Sodium bicarbonate solution (5%, aqueous)
e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate

« Distillation apparatus

e Separatory funnel

e Heating mantle

Methodology:

 In a round-bottom flask, combine equimolar amounts of 4-methyl-2-pentanol and glacial
acetic acid.

o Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the total reactant
weight) while stirring.

o Assemble a reflux apparatus and heat the mixture to reflux for several hours to drive the
reaction towards completion. The progress of the reaction can be monitored by techniques
such as gas chromatography.

 After cooling, transfer the reaction mixture to a separatory funnel.

e Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to
neutralize the acid catalyst), and brine.

e Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and purify the crude product by fractional distillation to obtain pure
1,3-Dimethylbutyl acetate.
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Synthesis Workflow: Esterification

4-Methyl-2-pentanol +

Acetic Acid H2S0a4 (catalyst)

Reflux

Aqueous Workup
(H20, NaHCOs3, Brine)

Fractional Distillation

1,3-Dimethylbutyl acetate

Click to download full resolution via product page

Caption: Synthesis of 1,3-Dimethylbutyl acetate via esterification.

Analytical Protocol: Reverse-Phase High-Performance
Liquid Chromatography (RP-HPLC)

1,3-Dimethylbutyl acetate can be analyzed using reverse-phase HPLC to determine its purity
or quantify its presence in a mixture.[2]

Obijective: To analyze 1,3-Dimethylbutyl acetate using RP-HPLC.

Instrumentation and Materials:
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e HPLC system with a UV detector
e Newcrom R1 or a similar C18 column([2]

o Mobile Phase: Acetonitrile (MeCN) and water, with a small amount of acid (e.g., phosphoric
acid or formic acid for MS compatibility).[2]

o Sample of 1,3-Dimethylbutyl acetate dissolved in the mobile phase.
Methodology:

o Prepare the mobile phase by mixing acetonitrile and water in an appropriate ratio (e.g., 60:40
v/v) and adding the acid (e.g., 0.1% phosphoric acid).[2]

e Degas the mobile phase to prevent air bubbles in the system.
o Equilibrate the HPLC column with the mobile phase until a stable baseline is achieved.

e Prepare a standard solution of 1,3-Dimethylbutyl acetate of a known concentration in the
mobile phase.

* Inject the standard solution into the HPLC system.
e Run the analysis under isocratic conditions at a constant flow rate.
o Detect the eluting compound using a UV detector at a suitable wavelength.

e The retention time of the peak will be characteristic of 1,3-Dimethylbutyl acetate under the
given conditions. The peak area can be used for quantification.
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Analytical Workflow: RP-HPLC

Sample Preparation
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Caption: RP-HPLC analysis workflow for 1,3-Dimethylbutyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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